Cas no 78314-12-2 (5-2-(Acetyloxy)acetylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride)
78314-12-2 structure
Product Name:5-2-(Acetyloxy)acetylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride
CAS No:78314-12-2
MF:C12H6Cl2I3NO5
MW:695.799158573151
CID:984166
PubChem ID:12943191
Update Time:2025-04-20
5-2-(Acetyloxy)acetylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride Chemical and Physical Properties
Names and Identifiers
-
- 5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride
- [2-(3,5-dicarbonochloridoyl-2,4,6-triiodoanilino)-2-oxoethyl] acetate
- 5-acetoxyacetylamino-2,4,6-triiodo-isophthalic acid dichloride
- 5-acetoxyacetylamino-2,4,6-triiodo-isophthalyl dichloride
- 2-[3,5-Bis(chlorocarbonyl)-2,4,6-triiodoanilino]-2-oxoethyl acetate
- 2-((3,5-BIS(CHLOROCARBONYL)-2,4,6-TRIIODOPHENYL)AMINO)-2-OXOETHYL ACETATE
- DTXSID10513550
- SCHEMBL708587
- PQZLQOGLMSANKA-UHFFFAOYSA-N
- Acetic acid (3,5-bis-chlorocarbonyl-2,4,6-triiodo-phenylcarbamoyl)-methyl ester
- 78314-12-2
- 5-acetoxyacetamido-2,4,6-triiodoisophthaloyl chloride
- FT-0661321
- F81342
- DB-253305
- 5-2-(Acetyloxy)acetylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride
-
- Inchi: 1S/C12H6Cl2I3NO5/c1-3(19)23-2-4(20)18-10-8(16)5(11(13)21)7(15)6(9(10)17)12(14)22/h2H2,1H3,(H,18,20)
- InChI Key: PQZLQOGLMSANKA-UHFFFAOYSA-N
- SMILES: IC1C(C(=O)Cl)=C(C(C(=O)Cl)=C(C=1NC(COC(C)=O)=O)I)I
Computed Properties
- Exact Mass: 694.67600
- Monoisotopic Mass: 694.6757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- PSA: 93.03000
- LogP: 4.40950
5-2-(Acetyloxy)acetylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187315-5mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 5mg |
$ 150.00 | 2023-04-11 | ||
| TRC | A187315-10 mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 10mg |
$ 155.00 | 2022-01-13 | ||
| TRC | A187315-25 mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 25mg |
$ 360.00 | 2022-01-13 | ||
| TRC | A187315-50 mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 50mg |
$ 690.00 | 2022-01-13 | ||
| TRC | A187315-100 mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 100MG |
$ 1230.00 | 2022-01-13 | ||
| TRC | A187315-10mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 10mg |
$ 190.00 | 2023-04-11 | ||
| TRC | A187315-25mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 25mg |
$ 437.00 | 2023-04-11 | ||
| TRC | A187315-50mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 50mg |
$ 833.00 | 2023-04-11 | ||
| TRC | A187315-100mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 100mg |
$ 1487.00 | 2023-04-11 | ||
| A2B Chem LLC | AH52890-10mg |
5-[[2-(Acetyloxy)acetyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride |
78314-12-2 | 10mg |
$1163.00 | 2024-04-19 |
5-2-(Acetyloxy)acetylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
78314-12-2 (5-2-(Acetyloxy)acetylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk